Cas no 59046-72-9 (2-(Phenylethynyl)benzaldehyde)

• Product Name: 2-(Phenylethynyl)benzaldehyde
• CAS No: 59046-72-9
• Molecular Formula: C₁₅H₁₀O
• Molecular Weight: 206.2393
• MDL: MFCD09030317
• CID: 949614
• PubChem ID: 10013210

2-(Phenylethynyl)benzaldehyde Properties

Names and Identifiers

• 2-(Phenylethynyl)benzaldehyde
• 2-(2-phenylethynyl)benzaldehyde
• 2-PHENYLETHYNYL-BENZALDEHYDE
• 2-(phenylethynyl)benzaldehyde(SALTDATA: FREE)
• 2-Phenylethyny-Benzaldehyde
• diphenylacetylene-2-carboxaldehyde
• ortho-benzaldehyde diphenylacetylene
• o-Phenylethynylbenzaldehyde
• AK106292
• SDSQNHMKRHPAIM-UHFFFAOYSA-N
• AX8078187
• SCHEMBL193992
• DTXSID00434149
• CS-0156581
• 59046-72-9
• F21280
• DS-3433
• MFCD09030317
• AKOS015963534
• A8323

• MDL： MFCD09030317
• InChIKey： SDSQNHMKRHPAIM-UHFFFAOYSA-N
• Inchi： 1S/C15H10O/c16-12-15-9-5-4-8-14(15)11-10-13-6-2-1-3-7-13/h1-9,12H
• SMILES： O=C([H])C1=C([H])C([H])=C([H])C([H])=C1C#CC1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 206.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 206.073164938g/mol
• Heavy Atom Count: 16
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.89890
• PSA: 17.07000
• Boiling Point: 369.6°C at 760 mmHg
• Solubility: Insuluble (4.9E-3 g/L) (25 ºC),
• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives